Cas no 61476-72-0 (6-Octen-3-ol, 3,7-dimethyl-, (S)-)

• Product name: 6-Octen-3-ol, 3,7-dimethyl-, (S)-
• CAS No: 61476-72-0
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 477957
• PubChem ID: 57358319

6-Octen-3-ol, 3,7-dimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 6-Octen-3-ol, 3,7-dimethyl-, (S)-
• (3S)-3,7-dimethyloct-6-en-3-ol
• [S,(-)]-3,7-Dimethyl-6-octene-3-ol
• DTXSID20724079
• 61476-72-0

• Inchi： InChI=1S/C10H20O/c1-5-10(4,11)8-6-7-9(2)3/h7,11H,5-6,8H2,1-4H3/t10-/m0/s1
• InChI Key： JRTBBCBDKSRRCY-JTQLQIEISA-N
• SMILES： CCC(C)(CCC=C(C)C)O

Computed Properties

• Exact Mass: 156.1515
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23